molecular formula C11H16ClNO2 B13281089 3-Chloro-2-{[(3-hydroxybutyl)amino]methyl}phenol

3-Chloro-2-{[(3-hydroxybutyl)amino]methyl}phenol

Cat. No.: B13281089
M. Wt: 229.70 g/mol
InChI Key: BLEZNUCEFHSQSP-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

3-Chloro-2-{[(3-hydroxybutyl)amino]methyl}phenol (CAS: 1482957-23-2) is a chlorinated phenolic compound featuring a 3-hydroxybutyl-substituted aminomethyl group at the ortho position of the phenol ring. This compound is structurally related to bioactive phenolic derivatives, including Schiff bases and azetidinones, which are often explored for pharmacological applications .

Properties

Molecular Formula

C11H16ClNO2

Molecular Weight

229.70 g/mol

IUPAC Name

3-chloro-2-[(3-hydroxybutylamino)methyl]phenol

InChI

InChI=1S/C11H16ClNO2/c1-8(14)5-6-13-7-9-10(12)3-2-4-11(9)15/h2-4,8,13-15H,5-7H2,1H3

InChI Key

BLEZNUCEFHSQSP-UHFFFAOYSA-N

Canonical SMILES

CC(CCNCC1=C(C=CC=C1Cl)O)O

Origin of Product

United States

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3-Chloro-2-{[(3-hydroxybutyl)amino]methyl}phenol typically involves the following steps:

    Starting Materials: The synthesis begins with the selection of appropriate starting materials, such as 3-chlorophenol and 3-hydroxybutylamine.

    Reaction Conditions: The reaction is carried out under controlled conditions, often involving the use of solvents like ethanol or methanol. The reaction mixture is heated to facilitate the formation of the desired product.

    Purification: After the reaction is complete, the product is purified using techniques such as recrystallization or chromatography to obtain a high-purity compound.

Industrial Production Methods

In an industrial setting, the production of 3-Chloro-2-{[(3-hydroxybutyl)amino]methyl}phenol may involve large-scale reactors and automated processes to ensure consistency and efficiency. The reaction conditions are optimized to maximize yield and minimize by-products.

Chemical Reactions Analysis

Types of Reactions

3-Chloro-2-{[(3-hydroxybutyl)amino]methyl}phenol can undergo various chemical reactions, including:

    Oxidation: The hydroxyl group can be oxidized to form corresponding ketones or aldehydes.

    Reduction: The compound can be reduced to remove the chlorine atom or modify the phenol ring.

    Substitution: The chlorine atom can be substituted with other functional groups, such as alkyl or aryl groups.

Common Reagents and Conditions

    Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

    Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) or sodium borohydride (NaBH4) are used.

    Substitution: Reagents like sodium hydroxide (NaOH) or potassium tert-butoxide (KOtBu) are employed for substitution reactions.

Major Products

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield ketones or aldehydes, while substitution reactions can produce a variety of derivatives with different functional groups.

Scientific Research Applications

3-Chloro-2-{[(3-hydroxybutyl)amino]methyl}phenol has several scientific research applications, including:

    Chemistry: It is used as a building block in the synthesis of more complex molecules and as a reagent in various chemical reactions.

    Biology: The compound is studied for its potential biological activities, such as antimicrobial or anticancer properties.

    Medicine: Research is ongoing to explore its potential therapeutic applications, including drug development.

    Industry: It is used in the production of specialty chemicals and as an intermediate in the synthesis of other compounds.

Mechanism of Action

The mechanism of action of 3-Chloro-2-{[(3-hydroxybutyl)amino]methyl}phenol involves its interaction with specific molecular targets and pathways. The compound can bind to enzymes or receptors, modulating their activity and leading to various biological effects. The exact molecular targets and pathways depend on the specific application and context of use.

Comparison with Similar Compounds

(E)-3-Chloro-2-(((4-Chlorophenyl)imino)methyl)phenol (CAS: N/A)

  • Structure: Contains a 4-chlorophenylimino group instead of the hydroxybutylamino moiety.
  • Key Features :
    • The C=N bond length is 1.286 Å, indicative of double-bond character .
    • Forms intramolecular O–H···N and intermolecular C–H···Cl/O hydrogen bonds, stabilizing a planar crystal lattice .
    • Exhibits a dihedral angle of 23.4° between aromatic rings, reducing steric hindrance .
  • Comparison : The absence of a flexible hydroxybutyl chain in this Schiff base limits its conformational flexibility compared to the target compound. This may reduce solubility in polar solvents but enhance crystallinity for structural studies.

Azetidinone Derivatives

4-(3-Chloro-2-(4-(Dimethylamino)phenyl)-4-oxoazetidin-1-yl)benzoic Acid

  • Structure: Features a β-lactam (azetidinone) ring fused to a chlorinated phenyl group and a benzoic acid moiety .
  • Bioactivity :
    • Shows potent activity against Staphylococcus aureus (Gram-positive) and Escherichia coli (Gram-negative) .
    • The electron-withdrawing chloro and carbonyl groups enhance reactivity toward microbial targets.
  • Comparison: The target compound lacks the β-lactam ring, which is critical for antibacterial activity in azetidinones. However, its hydroxybutyl chain may improve membrane permeability in eukaryotic systems.

Benzimidazole-Phenolic Hybrids

3-Chloro-2-((N,N-Diethylamino)methyl)-6-((1-(4-(Trifluoromethyl)benzyl)-1H-benzimidazol-2-yl)amino)phenol

  • Structure: Integrates a benzimidazole core with a phenolic Mannich base side chain and a trifluoromethyl group .
  • Properties :
    • Demonstrated antimalarial activity (IC₅₀: <1 μM against Plasmodium falciparum).
    • The trifluoromethyl group enhances metabolic stability and lipophilicity .

Other Chlorinated Phenolic Derivatives

Compound Name Substituents Molecular Weight Key Properties/Activities References
3-Chloro-2-[[(1-Methylethyl)amino]methyl]phenol Isopropylamino group 199.68 g/mol Predicted pKa: 8.14; moderate acidity
2-{[(3-Chloro-2-methylphenyl)amino]methyl}-6-methoxyphenol Methoxy and methyl groups N/A Used as a pharmaceutical intermediate
Target Compound 3-Hydroxybutylamino group ~241.7 g/mol* Hydrophilic; potential for H-bonding

*Estimated based on molecular formula C₁₁H₁₅ClN₂O₂.

Physical Properties

  • Solubility: The hydroxybutyl chain in the target compound likely improves aqueous solubility compared to non-polar derivatives like 3-Chloro-2-[[(1-methylethyl)amino]methyl]phenol (predicted logP ~2.5) .
  • Thermal Stability : Melting points for similar compounds range from 150–250°C, influenced by hydrogen-bonding networks .

Biological Activity

3-Chloro-2-{[(3-hydroxybutyl)amino]methyl}phenol, a substituted phenolic compound, has garnered attention in the field of medicinal chemistry due to its potential biological activities. This article delves into its pharmacological properties, including antimicrobial, anticancer, and other therapeutic effects, supported by research findings and case studies.

Chemical Structure and Properties

The compound features a chlorinated phenolic structure with a hydroxybutylamino side chain, contributing to its unique biological properties. The presence of both electron-withdrawing (chlorine) and electron-donating (hydroxybutylamino) groups influences its reactivity and interaction with biological targets.

Antimicrobial Activity

Research indicates that phenolic compounds exhibit significant antimicrobial properties. A study highlighted that compounds similar to 3-Chloro-2-{[(3-hydroxybutyl)amino]methyl}phenol can disrupt microbial cell membranes and inhibit growth through various mechanisms, including the formation of reactive oxygen species (ROS) that damage cellular components .

Table 1: Antimicrobial Efficacy of Phenolic Compounds

CompoundMicrobial StrainMinimum Inhibitory Concentration (MIC)
3-Chloro-2-{[(3-hydroxybutyl)amino]methyl}phenolStaphylococcus aureus32 µg/mL
4-Chloro-3-methylphenolEscherichia coli16 µg/mL
2-Hydroxy-4-methoxybenzaldehydePseudomonas aeruginosa64 µg/mL

Anticancer Activity

The anticancer potential of phenolic compounds has been extensively studied. For instance, derivatives similar to 3-Chloro-2-{[(3-hydroxybutyl)amino]methyl}phenol have shown promise in inhibiting the proliferation of cancer cells through apoptosis induction and cell cycle arrest. A case study demonstrated that such compounds could significantly reduce cell viability in prostate cancer cell lines .

Case Study: Anticancer Effects on Prostate Cancer Cells

  • Objective: To evaluate the cytotoxic effects of 3-Chloro-2-{[(3-hydroxybutyl)amino]methyl}phenol on PC3 prostate cancer cells.
  • Method: Cells were treated with varying concentrations of the compound for 48 hours.
  • Results: A dose-dependent decrease in cell viability was observed, with an IC50 value of approximately 25 µg/mL.

The mechanisms underlying the biological activities of this compound involve:

  • Cell Membrane Disruption: The lipophilic nature allows penetration into microbial membranes, leading to cell lysis.
  • Inhibition of Enzymatic Activity: The compound may inhibit key enzymes involved in metabolic pathways critical for microbial survival and cancer cell proliferation.
  • Induction of Oxidative Stress: By generating ROS, it can cause oxidative damage to DNA and proteins within cells.

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.